N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide

• IUPAC Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzenesulfonamide
• InChI: InChI=1S/C19H22N2O4S/c1-4-21-16-12-14(20-26(23,24)15-8-6-5-7-9-15)10-11-17(16)25-13-19(2,3)18(21)22/h5-12,20H,4,13H2,1-3H3
• InChI Key: LWADQSDJKCLIRG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=CC=CC=C3)OCC(C1=O)(C)C
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H22N2O4S and its molecular weight is 374.46. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Potential

• Photodynamic Therapy Application : A study highlighted the potential of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups for photodynamic therapy. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them promising Type II photosensitizers for cancer treatment in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Spectroscopic and Structural Studies

• Spectroscopic and Structural Characterization : Another research focused on the synthesis and characterization of benzimidazole-tethered oxazepine heterocyclic hybrids. The study included spectroscopic characterizations, X-ray diffraction, and DFT studies, emphasizing their potential in nonlinear optical (NLO) applications (Almansour et al., 2016).

Antimicrobial Activities

• Antimicrobial Activity : A series of new pyrazoline and pyrazole derivatives, including benzenesulfonamide moieties, were synthesized and evaluated for their antimicrobial activity. The study demonstrated the significant potential of these compounds against various bacteria and fungi (Hassan, 2013).

Enzyme Inhibition Studies

• Enzyme Inhibition : New Schiff bases derived from sulfamethoxazole and substituted salicylaldehyde were synthesized and characterized. These compounds showed significant inhibitory effects on enzymes like cholesterol esterase, tyrosinase, and α-amylase, suggesting their potential for therapeutic applications (Alyar et al., 2019).

Multicomponent Synthesis

• Novel Synthetic Approaches : A study presented a novel one-pot multicomponent reaction for the synthesis of tetrahydrobenzo[b][1,4]oxazepine derivatives, indicating a significant advancement in synthetic chemistry methods (Shaabani et al., 2010).